Tert-butyl 2-(4,5-dihydrofuran-3-yl)-2-oxoacetate
Overview
Description
Tert-butyl 2-(4,5-dihydrofuran-3-yl)-2-oxoacetate, or TBOFA, is an organic compound commonly used in scientific research. It is a colorless liquid with a faint odor, and is insoluble in water. TBOFA has a variety of applications in research, including synthesis, biochemistry, and physiology. In
Scientific Research Applications
Synthesis Applications
Synthesis of Furo[3,2-c]oxepin-4-one Derivatives : Tert-butyl 2-(2-hydroxytetrahydrofuran-2-yl)acetates, closely related to tert-butyl 2-(4,5-dihydrofuran-3-yl)-2-oxoacetate, are used in the synthesis of furo[3,2-c]oxepin-4(6H)-ones via dihydrofuran formation and lactonization (Kobayashi et al., 2004).
Synthesis of 3‐Acetyl‐4‐hydroxy‐5,5‐dimethylfuran‐2(4H)‐one : Tert-butyl acetothioacetate is used in the synthesis of 3-Acetyl-4-hydroxy-5,5-dimethylfuran-2(4H)-one, an important intermediate in organic synthesis (Fox & Ley, 2003).
Synthesis of Seco-derivatives of Theaspiranes : In the synthesis of compounds with blackcurrant notes, 2-tert-butyl-5-methyl-2,5-dihydrofuran, a derivative of this compound, is used (Kraft, Popaj, & Abate, 2005).
Enantioselective Syntheses : this compound derivatives are used in enantioselective syntheses of 2-deoxyxylono-1,4-lactone and 2-deoxyribono-1,4-lactone (Doyle et al., 1999).
Chemical Properties and Reactions
Ring Opening Reactions : this compound derivatives undergo ring-opening reactions with aromatic and heterocyclic amines, forming N-aryl(hetaryl)-2-arylamino-5,5-dimethyl-4-oxohex-2-enamides (Igidov & Rubtsov, 2019).
Silver-Catalyzed π-Cyclizations : In a study, tert-butyl 2,5-diaryl-3-oxopent-4-ynoates, similar in structure to this compound, were cyclized to form 3,6-diaryl-4-hydroxy-2-pyrones or 2-aryl-4-(arylmethylidene)tetronic acids (Hermann & Brückner, 2018).
Applications in Organic Synthesis
Improved Synthesis Methods : this compound derivatives are involved in improved synthesis methods for various organic compounds (Kappe, Kollenz, & Wentrup, 1994).
Unnatural Amino Acid Derivatives : Tert-butyl 2-(1-oxoisoindolin-2-yl)acetate derivatives are used in the synthesis of triazolylalanine analogues, showcasing the versatility of this compound in organic synthesis (Patil & Luzzio, 2017).
properties
IUPAC Name |
tert-butyl 2-(2,3-dihydrofuran-4-yl)-2-oxoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-10(2,3)14-9(12)8(11)7-4-5-13-6-7/h6H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOJNTKDWTDOMJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(=O)C1=COCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201175947 |
Source
|
| Record name | 3-Furanacetic acid, 4,5-dihydro-α-oxo-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201175947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1432680-30-2 |
Source
|
| Record name | 3-Furanacetic acid, 4,5-dihydro-α-oxo-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1432680-30-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Furanacetic acid, 4,5-dihydro-α-oxo-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201175947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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